Cas no 1007112-88-0 ((S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate)

(S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its sterically hindered tert-butyl groups enhance stability and selectivity, making it valuable for constructing complex molecular architectures. The Boc (tert-butoxycarbonyl) protecting group ensures compatibility with a range of reaction conditions, facilitating deprotection under mild acidic conditions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including protease inhibitors and receptor modulators. Its high purity and well-defined stereochemistry contribute to reproducible results in synthetic applications. The compound is typically handled under inert conditions to preserve its integrity.

(S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate structure

1007112-88-0 structure

Product Name:(S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate

CAS No:1007112-88-0

MF:C₁₃H₂₆N₂O₂

MW:242.357743740082

MDL:MFCD18089286

CID:1083216

PubChem ID:44220648

Update Time:2025-06-06

(S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate
- tert-butyl (3S)-3-tert-butylpiperazine-1-carboxylate
- (S)-1-Boc-3-tert-butyl-piperazine
- (S)-tert-butyl 3-tert-butylpiperazine-1-carboxylate hydrochloride
- LCTYDUNZQLEACC-SNVBAGLBSA-N
- CS-0439699
- SCHEMBL1005678
- 1007112-88-0
- 1-PIPERAZINECARBOXYLIC ACID, 3-(1,1-DIMETHYLETHYL)-, 1,1-DIMETHYLETHYL ESTER, (3S)-
- Tert-butyl (S)-3-(tert-butyl)piperazine-1-carboxylate
- (S)-4-tert-butyloxycarbonyl-2-tert-butylpiperazine
- 1-Boc-(S)-3-(t-Butyl)piperazine
- (S)-TERT-BUTYL3-(TERT-BUTYL)PIPERAZINE-1-CARBOXYLATE
- MFCD08686624
- MDL： MFCD18089286
- Inchi： 1S/C13H26N2O2/c1-12(2,3)10-9-15(8-7-14-10)11(16)17-13(4,5)6/h10,14H,7-9H2,1-6H3/t10-/m1/s1
- InChI Key： LCTYDUNZQLEACC-SNVBAGLBSA-N
- SMILES： O(C(C)(C)C)C(N1CCN[C@H](C1)C(C)(C)C)=O

Computed Properties

Exact Mass: 242.199428g/mol
Monoisotopic Mass: 242.199428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 242.36g/mol
XLogP3: 2.2
Topological Polar Surface Area: 41.6Å²

(S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate Pricemore >>

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Chemenu	CM370575-1g	(S)-tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate	1007112-88-0	95%+	1g	$163	2022-09-04
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eNovation Chemicals LLC	K12150-10g	(S)-tert-butyl 3-tert-butylpiperazine-1-carboxylate hydrochloride	1007112-88-0	>95%	10g	$1795	2022-10-24
eNovation Chemicals LLC	Y1130814-500mg	(S)-1-Boc-3-tert-butyl-piperazine	1007112-88-0	95%	500mg	$940	2024-07-28
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